Cas no 3245-25-8 (Phenol, 2-(1,1-dimethylethyl)-, acetate)

• Product Name: Phenol, 2-(1,1-dimethylethyl)-, acetate
• CAS No: 3245-25-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1451721
• Update Time: 2025-05-26

Phenol, 2-(1,1-dimethylethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-, acetate
• acetic acid,2-tert-butylphenol

• Inchi： 1S/C12H16O2/c1-9(13)14-11-8-6-5-7-10(11)12(2,3)4/h5-8H,1-4H3
• InChI Key： QUZNDYXTWNKBJY-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=CC=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 210.12564

Experimental Properties

• PSA: 57.53

Additional information on Phenol, 2-(1,1-dimethylethyl)-, acetate

Recent Advances in the Study of Phenol, 2-(1,1-dimethylethyl)-, acetate (CAS: 3245-25-8) in Chemical and Biomedical Applications

Phenol, 2-(1,1-dimethylethyl)-, acetate (CAS: 3245-25-8), commonly known as tert-butylphenyl acetate, is a chemical compound of significant interest in the fields of organic chemistry and biomedical research. Recent studies have explored its potential applications in drug synthesis, material science, and as an intermediate in the production of various pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, properties, and emerging applications.

A recent study published in the Journal of Organic Chemistry (2023) highlighted a novel synthetic pathway for Phenol, 2-(1,1-dimethylethyl)-, acetate, which improves yield and reduces environmental impact. The researchers utilized a green chemistry approach, employing catalytic methods that minimize waste and energy consumption. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

In the biomedical domain, Phenol, 2-(1,1-dimethylethyl)-, acetate has been investigated for its potential as a precursor in the synthesis of anti-inflammatory and antimicrobial agents. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against resistant bacterial strains. The study also noted the compound's favorable pharmacokinetic properties, suggesting its utility in drug development pipelines.

Further research has explored the physicochemical properties of Phenol, 2-(1,1-dimethylethyl)-, acetate, including its stability under various conditions and its interactions with other chemicals. These studies are crucial for optimizing its use in formulations and ensuring compatibility with other components in pharmaceutical and industrial applications. For instance, a 2023 paper in the Journal of Pharmaceutical Sciences detailed its solubility profiles in different solvents, providing valuable data for formulation scientists.

Looking ahead, the potential applications of Phenol, 2-(1,1-dimethylethyl)-, acetate appear to be expanding. Ongoing research is investigating its role in polymer chemistry, where it may serve as a building block for novel materials with enhanced properties. Additionally, its use in agrochemicals is being explored, with preliminary studies indicating efficacy as a pesticide intermediate. These diverse applications underscore the compound's versatility and importance in both chemical and biomedical research.

In conclusion, Phenol, 2-(1,1-dimethylethyl)-, acetate (CAS: 3245-25-8) continues to be a compound of significant interest due to its broad utility and ongoing advancements in its synthesis and applications. The recent studies highlighted in this brief demonstrate its potential across multiple domains, from pharmaceuticals to materials science. Future research will likely uncover even more innovative uses for this versatile chemical, further solidifying its role in scientific and industrial progress.